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Compound Focus: Cyclohexanehexone

CAS No.: 527-31-1

Cat. No.: S749526

Chemical Identification & Properties

The table below summarizes the identification and basic physicochemical properties of hexaketocyclohexane

octahydrate from a safety data sheet [1].

Property Value | Description

Product Name HEXAKETOCYCLOHEXANE OCTAHYDRATE [1]
Synonyms cyclohexane-1,2,3,4,5,6-hexaone [1]

CAS Number 527-31-1 [1]

Molecular Formula Ce0Os [1]

Molecular Weight 168.06 g/mol [1]

Physical State Powder [1]

Color Beige to gray-brown [1]

Density 1.967 g/cm3 [1]

Melting Point -9°C (lit.) [1]
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Property Value |/ Description
Boiling Point 156°C (lit.) [1]
Flash Point 79°C (lit.) [1]

Application in Carbonylative Transformation

One research communication details the use of hexaketocyclohexane octahydrate as a carbon monoxide (CO)

source in a copper-catalyzed reaction [2].

Experimental Protocol

The following methodology is adapted from the publication [2]:

¢ Reaction Setup: A mixture of indole substrate, hexaketocyclohexane octahydrate, a copper catalyst,
a base, and an alcohol reactant is prepared in a suitable solvent.

¢ Reaction Conditions: The reaction vessel is sealed, and the mixture is stirred and heated for a
specified period to allow the reaction to proceed.

¢ Mechanism: The hexaketocyclohexane octahydrate decomposes under the reaction conditions,
acting as a source of carbon monoxide. The copper catalyst then facilitates the insertion of CO into
the indole substrate, followed by a reaction with the alcohol to form a double carbonylation product.

e Outcome: The procedure is reported to provide moderate to good yields of the desired products with
wide functional group tolerance [2].

The diagram below illustrates the logical workflow of this experimental protocol.
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Combine Reactants:
- Indole substrate
- Hexaketocyclohexane octahydrate
- Copper catalyst
- Base
- Alcohol
- Solvent

Apply Conditions:
- Seal reaction vessel
- Stir and heat

CO Release & Catalysis:
- Hexaketocyclohexane decomposes
- Copper catalyst enables CO insertion

Product Formation:
- Double carbonylation of indole

Obtain Product
(Moderate to good yield)

Click to download full resolution via product page

Experimental workflow for copper-catalyzed carbonylation using hexaketocyclohexane octahydrate.

Handling & Stability Considerations
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The safety data sheet indicates the following hazards and handling guidelines [1]:

e Stability: The chemical is stable under recommended storage conditions [1].

¢ Incompatibilities: No specific data is available, but it should be stored apart from foodstuff
containers or incompatible materials [1].

e Safe Handling: Avoid dust formation, breathing vapors, and contact with skin and eyes. Handle in a
well-ventilated place using personal protective equipment and non-sparking tools [1].

o Safe Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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